Cas no 159768-57-7 (5-Amino-1H-indole-3-carbonitrile)

• Product Name: 5-Amino-1H-indole-3-carbonitrile
• CAS No: 159768-57-7
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD07776149
• CID: 109327
• PubChem ID: 23366725
• Update Time: 2025-09-23

5-Amino-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,5-amino-
• 5-AMINO-3-CYANOINDOLE
• 5-Aminoindole-3-carbonitrile
• 5-nitro-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 5-amino-
• HQJKORKNJCYTNG-UHFFFAOYSA-N
• FCH856686
• VI30249
• EN002032
• AX8102237
• W3468
• ST24032890
• A50003
• F15638
• MFCD07776149
• FT-0739575
• A883280
• SCHEMBL3298121
• DTXSID30633401
• DS-16481
• 159768-57-7
• CS-0043930
• AKOS006287085
• C9H7N3
• DB-064306

• MDL： MFCD07776149
• Inchi： 1S/C9H7N3/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5,12H,11H2
• InChI Key： HQJKORKNJCYTNG-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 157.06411
• Monoisotopic Mass: 157.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.6

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 447.5°Cat760mmHg
• Flash Point: 224.5°C
• Refractive Index: 1.721
• Solubility: Slightly soluble (1.57 g/l) (25 º C),
• PSA: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles